Cas no 1228271-30-4 (MRS 2957 triethylammonium salt)

MRS 2957 triethylammonium salt structure
1228271-30-4 structure
Product Name:MRS 2957 triethylammonium salt
CAS No:1228271-30-4
MF:
MW:
CID:2089885
Update Time:2025-07-15

MRS 2957 triethylammonium salt Chemical and Physical Properties

Names and Identifiers

    • MRS 2957 triethylammonium salt
    • [[(2R,3S,4R,5R)-3,4-dihydroxy-5-[(4Z)-4-methoxyimino-2-oxo-pyrimi din-1-yl]tetrahydrofuran-2-yl]methoxy-oxido-phosphoryl] [[(2S,3R, 4S,5S)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran- 2-
    • 4-[(4-Nitrophenyl)sulfonyl]aminophenol
    • AC1L71B9
    • N-4-nitrophenylsulfony-1,4-aminophenol
    • NSC529157
    • Oprea1_309347
    • Oprea1_565801
    • STK396667

MRS 2957 triethylammonium salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
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SHANG HAI TAO SHU Biotechnology Co., Ltd.
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Additional information on MRS 2957 triethylammonium salt

Recent Advances in the Study of MRS 2957 Triethylammonium Salt (CAS: 1228271-30-4) in Chemical Biology and Medicine

The compound MRS 2957 triethylammonium salt (CAS: 1228271-30-4) has recently garnered significant attention in the field of chemical biology and medicinal research due to its potential therapeutic applications. This molecule, a selective P2Y1 receptor antagonist, has been extensively studied for its role in modulating purinergic signaling pathways, which are crucial in various physiological and pathological processes, including inflammation, thrombosis, and neurodegenerative diseases. The latest research highlights its promising pharmacological properties and its potential as a lead compound for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the interaction between MRS 2957 triethylammonium salt and the P2Y1 receptor. Advanced techniques such as X-ray crystallography and molecular docking simulations have provided detailed insights into the binding affinity and specificity of this compound. These findings are instrumental in designing more potent and selective P2Y1 receptor antagonists, which could pave the way for novel therapeutic strategies in treating cardiovascular and inflammatory disorders.

In addition to its receptor antagonism, MRS 2957 triethylammonium salt has been investigated for its potential antiplatelet effects. Preclinical studies have demonstrated its efficacy in inhibiting platelet aggregation, a key factor in thrombotic events. This property makes it a promising candidate for the development of antithrombotic agents with reduced bleeding risks compared to current therapies. Furthermore, its triethylammonium salt form enhances solubility and bioavailability, addressing one of the major challenges in drug formulation.

Another area of interest is the application of MRS 2957 triethylammonium salt in neuroprotection. Emerging evidence suggests that P2Y1 receptor modulation may play a role in mitigating neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and stroke. Recent in vitro and in vivo studies have shown that MRS 2957 triethylammonium salt can attenuate neuroinflammatory responses, highlighting its potential as a therapeutic agent for neurodegenerative diseases.

Despite these promising findings, challenges remain in translating the preclinical success of MRS 2957 triethylammonium salt into clinical applications. Issues such as pharmacokinetics, long-term safety, and formulation stability need to be addressed in future studies. However, the compound's unique pharmacological profile and the growing body of research supporting its therapeutic potential make it a valuable subject for ongoing investigation in the chemical biology and medical fields.

In conclusion, MRS 2957 triethylammonium salt (CAS: 1228271-30-4) represents a significant advancement in the study of P2Y1 receptor antagonists. Its multifaceted applications in cardiovascular, inflammatory, and neurodegenerative diseases underscore its importance in current research. Continued exploration of its mechanisms and therapeutic potential will likely yield further insights and contribute to the development of innovative treatments in the near future.

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